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Compound of Interest

Compound Name: 2-cyanoacetic acid

Cat. No.: B13440836 Get Quote

A Technical Guide to the Safe Handling of 2-
Cyanoacetic Acid
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical document provides a comprehensive overview of the safety data and handling

precautions for 2-cyanoacetic acid (CAS No: 372-09-8). The information is compiled to ensure

safe laboratory practices for professionals in research and drug development. 2-Cyanoacetic
acid is a versatile organic compound used as a precursor to cyanoacrylates, synthetic caffeine,

and various pharmaceuticals, including dextromethorphan and amiloride.[1][2][3] Due to its

hazardous properties, strict adherence to safety protocols is essential.

Hazard Identification and Classification
2-Cyanoacetic acid is classified as a hazardous substance under the Globally Harmonized

System (GHS).[1] It is harmful if swallowed or inhaled and causes severe skin burns and eye

damage.[1][4][5][6][7]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[5][6][8]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[5][6]

Skin Corrosion/Irritation Category 1B

H314: Causes severe skin

burns and eye damage.[4][5]

[6]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[5]

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation.[1][9]

Hazardous to the Aquatic

Environment
Category 2 H401: Toxic to aquatic life.[5]

GHS Label Elements:

Pictograms: GHS05 (Corrosion), GHS07 (Exclamation Mark)[2][4]

Signal Word: Danger[2][4]

Physical and Chemical Properties
2-Cyanoacetic acid is a white to off-white, hygroscopic crystalline solid.[2][3] It is highly

soluble in water, alcohol, and ether.[3][10]

Table 2: Physicochemical Data for 2-Cyanoacetic Acid
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Property Value

Molecular Formula C₃H₃NO₂[1][2][4]

Molecular Weight 85.06 g/mol [1][2][10]

Appearance White to off-white crystalline solid[1][3][4]

Melting Point 65 - 70 °C (149 - 158 °F)[2][9]

Boiling Point 108 °C (226 °F) at 15 mmHg[2][9][10]

Flash Point 107 °C (225 °F) - Closed cup[1][2]

Solubility in Water 1000 g/L at 20 °C[2][3]

pKa 2.45 - 2.5[2][10]

Decomposition Temperature 160 °C (320 °F)[2][10]

UN Number 3261[4][5]

Toxicological and Ecotoxicological Data
The primary routes of exposure are ingestion, inhalation, and skin or eye contact.[1] Exposure

can cause severe burns, irritation, and harm if swallowed.[1]

Symptoms of Exposure:

Skin Contact: Corrosive, causing severe irritation and burns.[1]

Eye Contact: Corrosive, causing severe irritation and eye damage.[1]

Ingestion: Harmful if swallowed. May cause headache, nausea, and vomiting.[1]

Inhalation: May cause respiratory irritation.[1][9]

Table 3: Ecotoxicity Data
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Organism Test Value Exposure Time

Leuciscus idus

(Golden orfe)
LC50 (static) ~67.82 mg/L 96 h[5]

Daphnia magna

(Water flea)
EC50 (static) 98.8 mg/L 48 h[5]

Desmodesmus

subspicatus (Green

algae)

EC50 (static) 7.46 mg/L 72 h[5]

Activated Sludge EC50 (static) > 1,000 mg/L 0.5 h[5]

Emergency Response Protocols
Immediate action is required in case of exposure or spillage. Ensure medical personnel are

aware of the material involved and take precautions to protect themselves.[1][7]

Protocol 4.1: First Aid Measures
After Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing stops or is difficult, provide artificial respiration. Seek immediate medical attention.

[4][5][6]

After Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin

with plenty of water and soap for at least 15 minutes. Seek immediate medical attention.[1]

[4][5]

After Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses

if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention from an ophthalmologist.[1][4][5]

After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. If the person is

conscious, have them drink two glasses of water at most. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[4][5][6][7]

Protocol 4.2: Accidental Release (Spill) Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.spectrumchemical.com/media/sds/C2322_AGHS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA11045~~PDF~~MTR~~CGV4~~EN~~2024-07-12%2021:33:29~~Cyanoacetic%20acid~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.cdhfinechemical.com/images/product/msds/37_186020125_CyanoaceticAcid-CASNO-372-09-8-MSDS.pdf
https://www.spectrumchemical.com/media/sds/C2322_AGHS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.spectrumchemical.com/media/sds/C2322_AGHS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.cdhfinechemical.com/images/product/msds/37_186020125_CyanoaceticAcid-CASNO-372-09-8-MSDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA11045~~PDF~~MTR~~CGV4~~EN~~2024-07-12%2021:33:29~~Cyanoacetic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuation and Ventilation: Evacuate unnecessary personnel from the spill area. Ensure

adequate ventilation.[4][6]

Personal Protection: Responders must wear appropriate personal protective equipment

(PPE), including respiratory protection, chemical-resistant gloves, safety goggles or a face

shield, and protective clothing.[4][11] Avoid breathing dust and prevent contact with skin and

eyes.[6]

Containment: Prevent the spill from entering drains, water courses, or soil.[5][11] Cover

drains if necessary.[5]

Cleanup: For solid spills, sweep or vacuum up the material without creating dust.[11] Collect

the material in suitable, closed containers for disposal.[4][6]

Decontamination: Clean the affected area thoroughly after material pickup is complete.

Protocol 4.3: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry powder, or alcohol-

resistant foam.[1][4]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[4]

Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon

monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen cyanide.[1][9][10]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][6][11]

Visual Guides to Safe Handling
The following diagrams illustrate key safety workflows and chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_186020125_CyanoaceticAcid-CASNO-372-09-8-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=24468
https://www.cdhfinechemical.com/images/product/msds/37_186020125_CyanoaceticAcid-CASNO-372-09-8-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=24468
https://www.sigmaaldrich.com/US/en/sds/aldrich/c88505
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=24468
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_186020125_CyanoaceticAcid-CASNO-372-09-8-MSDS.pdf
https://www.spectrumchemical.com/media/sds/C2322_AGHS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.spectrumchemical.com/media/sds/C2322_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC110670010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETIC-ACID-CASNO-372-09-03115-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_186020125_CyanoaceticAcid-CASNO-372-09-8-MSDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=24468
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Protocol

Handling 2-Cyanoacetic Acid

Work in a Chemical Fume Hood

Body Protection:
- Chemical Resistant Lab Coat

- Closed-toe Shoes

Hand Protection:
- Inspected, compatible,

  chemical-resistant gloves

Eye/Face Protection:
- Chemical Safety Goggles
- Face Shield (if splash risk)

Respiratory Protection:
- Required if dust is generated
  or ventilation is inadequate

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).
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2-Cyanoacetic Acid Spill Response Workflow

Spill Detected

Evacuate Area
Alert Others

Assess Situation
(Size, Location, Hazards)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains

Clean Up:
- Sweep or vacuum solid

- Avoid creating dust

Place in sealed container
for hazardous waste disposal

Decontaminate Area
and Equipment

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a 2-cyanoacetic acid spill.
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Thermal Decomposition Pathway

2-Cyanoacetic Acid
(HO₂CCH₂CN)

Heat
(> 160 °C) Acetonitrile

(CH₃CN)

 Decarboxylation

Carbon Dioxide
(CO₂) Decarboxylation

Click to download full resolution via product page

Caption: Thermal decomposition of 2-cyanoacetic acid upon heating.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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